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Compound of Interest

Compound Name: 1,3-Dinitrobenzene-15N2

Cat. No.: B15088817

For Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the proper disposal of
1,3-Dinitrobenzene-15N2. Adherence to these procedures is critical to ensure personnel
safety and environmental protection. Given that the isotopic labeling with >Nz does not
significantly alter the chemical properties for disposal, the procedures for 1,3-Dinitrobenzene
should be followed.

Immediate Safety and Handling Precautions

1,3-Dinitrobenzene is classified as a hazardous substance. It is fatal if swallowed, in contact
with skin, or if inhaled, and is very toxic to aquatic life with long-lasting effects[1][2][3].

» Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-
resistant gloves, protective clothing, and eye/face protection. In case of dust, use a self-
contained breathing apparatus[4].

e Handling: Avoid creating dust. Use in a well-ventilated area or with local exhaust
ventilation[2][4]. Do not eat, drink, or smoke when handling this substance[2][4].

o Storage: Store in a tightly closed container in a dry, well-ventilated place, separated from
strong oxidants and bases[2][4].

Spill Management

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b15088817?utm_src=pdf-interest
https://www.benchchem.com/product/b15088817?utm_src=pdf-body
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA11518~~PDF~~MTR~~CGV4~~EN~~2025-10-24%2014:35:39~~1%203-Dinitrobenzene%20%20may%20cont.%20up%20to%20ca%205%%20water~~
https://www.sigmaaldrich.com/HK/zh/sds/aldrich/d194255
https://www.cpachem.com/msds?num=SB11430&dnl=sd_-_1%2C3-Dinitrobenzene_CAS_99-65-0_EC_202-776-8_%28SB11430%29_%28EU%29.pdf
https://chemicalsafety.ilo.org/dyn/icsc/showcard.display?p_card_id=0691
https://www.sigmaaldrich.com/HK/zh/sds/aldrich/d194255
https://chemicalsafety.ilo.org/dyn/icsc/showcard.display?p_card_id=0691
https://www.sigmaaldrich.com/HK/zh/sds/aldrich/d194255
https://chemicalsafety.ilo.org/dyn/icsc/showcard.display?p_card_id=0691
https://www.sigmaaldrich.com/HK/zh/sds/aldrich/d194255
https://chemicalsafety.ilo.org/dyn/icsc/showcard.display?p_card_id=0691
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15088817?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

In the event of a spill:
e Evacuate: Immediately clear the area of all personnel.
o Ventilate: Ensure the area is well-ventilated.

o Containment: Moisten the spilled substance with water to prevent dusting and sweep it into a
covered container[4].

o Collection: Carefully collect the remainder and place it in a designated, labeled waste
container.

o Decontamination: Clean the spill area thoroughly with soap and water.
» Do not allow this chemical to enter the environment[4].

Step-by-Step Disposal Procedure

1,3-Dinitrobenzene is classified as an EPA hazardous waste, and its disposal must adhere to
EPA regulations[5].

o Waste Identification and Collection:

o Collect all 1,3-Dinitrobenzene-15N2 waste, including contaminated materials (e.g.,
gloves, wipes, glassware), in a designated, clearly labeled, and sealed hazardous waste
container.

o Do not mix with other waste streams unless explicitly permitted by your institution's
environmental health and safety (EHS) office.

o Primary Disposal Method: Incineration:

o The preferred method of disposal is high-temperature incineration in a facility equipped
with an afterburner and a scrubber[5].

o Contact your institution's EHS office to arrange for collection and transport to an approved
hazardous waste incineration facility.
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 Alternative Disposal Method: Chemical Waste Landfill:

o If a suitable incineration facility is unavailable, the compound may be buried in a chemical
waste landfill[5]. This must be arranged through your EHS office and is not a preferred
method.

o Under no circumstances should 1,3-Dinitrobenzene be disposed of in municipal sewage
treatment plants[5].

» Disposal of Contaminated Clothing:

o Clothing contaminated with 1,3-Dinitrobenzene should be placed in a closed container for
storage until it can be properly decontaminated or disposed of as hazardous waste[6].

Quantitative Data Summary

Parameter Value Reference
UN Number 3443 [1]

UN Hazard Class 6.1 [4]

UN Packing Group I [4]

Flash Point 150 °C (302 °F) - closed cup

Oral LD50 (Rat) 59.5 mg/kg

Experimental Protocols

While this document focuses on disposal, any experimental protocol involving 1,3-
Dinitrobenzene-15N2 should be designed to minimize waste generation. This can be achieved
through careful planning of reaction scales and the use of in-situ analytical techniques where
possible.

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of 1,3-
Dinitrobenzene-15N2.
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1,3-Dinitrobenzene-15N2 Disposal Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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